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Compound of Interest

Compound Name: Leucylalanine

Cat. No.: B1331210

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the safety and handling
guidelines for Leucylalanine, a dipeptide of increasing interest in biomedical research and
pharmaceutical development. This document is intended for researchers, scientists, and drug
development professionals to ensure the safe and effective use of this compound in a
laboratory setting. While specific quantitative toxicity data for Leucylalanine is not readily
available in published literature, this guide synthesizes information from safety data sheets and
toxicological assessments of related compounds to establish best practices for handling and
emergency procedures.

Section 1: Chemical and Physical Properties

Leucylalanine is a dipeptide composed of L-leucine and L-alanine.[1] Understanding its
fundamental properties is crucial for safe handling.

Property Value Source

Molecular Formula C9H18N203 PubChem[1]

Molecular Weight 202.25 g/mol PubChem[1]
Appearance White powder Sigma-Aldrich MSDS[2]
CAS Number 7298-84-2 ChemicalBook][3]
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Section 2: Hazard Identification and Toxicological
Summary

Based on available safety data sheets and QSAR modeling, Leucylalanine may cause
irritation and skin sensitization.[1][2] Direct contact with eyes, skin, and respiratory tract should

be avoided.
Hazard Statement Classification Precautionary Statement
o N P264: Wash hands thoroughly
May cause skin irritation Not classified )
after handling.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
May cause serious eye N water for several minutes.
T Not classified )
irritation Remove contact lenses, if
present and easy to do.
Continue rinsing.
P261: Avoid breathing
May cause respiratory irritation ~ Not classified dust/fume/gas/mist/vapors/spr
ay.
o ) N P280: Wear protective
May cause an allergic skin Potential Sensitizer (QSAR ) )
) ) gloves/protective clothing/eye
reaction modeling)[1][2]

protection/face protection.

Toxicity Data:

Specific LD50 or LC50 values for Leucylalanine are not available in the reviewed literature.
Toxicity studies on related compounds, such as a 90-day repeated-dose oral toxicity study on
creatyl-l-leucine, showed no evidence of mutagenicity or genotoxicity.[4] Another 90-day study
on a tripeptide of arginine, alanine, and lysine established a no-observed-adverse-effect-level
(NOAEL) of 1000 mg/kg bw/day in rats.[5] While these results provide some context, they are
not directly transferable to Leucylalanine.

Section 3: Handling and Storage Protocols
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Proper handling and storage are paramount to ensuring laboratory safety.

Handling:

Work in a well-ventilated area to avoid dust formation and inhalation.[3]

Use personal protective equipment (PPE), including chemical-impermeable gloves, lab
coats, and safety glasses.[3][6]

Avoid contact with skin and eyes.[3]

Use non-sparking tools and prevent the build-up of electrostatic discharge.[3]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from incompatible materials and foodstuff containers.[3]
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Don PPE
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Perform Experiment

Experimentation
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Figure 1: Standard Laboratory Workflow for Handling Leucylalanine
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Figure 2: Emergency Response Decision Tree for Leucylalanine Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of Leucylalanine: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331210#leucylalanine-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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